Cas no 5205-11-8 (Prenyl benzoate)

Prenyl benzoate structure
Prenyl benzoate structure
Product Name:Prenyl benzoate
CAS No:5205-11-8
MF:C12H5O2
MW:181.16690325737
MDL:MFCD00036570
CID:375262
PubChem ID:87564329
Update Time:2025-04-19

Prenyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,3-methyl-, 1-benzoate
    • 3-Methyl-2-butenyl Benzoate
    • 3-methylbut-2-enyl benzoate
    • Benzoic Acid 3-Methyl-2-butenyl Ester
    • Benzoic Acid Prenyl Ester
    • Prenyl Benzoate
    • 2-BUTEN-1-OL, 3-METHYL-, BENZOATE
    • 3-methylbut-2-en-1-yl benzoate
    • Benzoic acid, 3-methyl-2-butenyl ester
    • 2-Buten-1-ol, 3-methyl-, 1-benzoate
    • O577ZIE86G
    • INVWRXWYYVMFQC-UHFFFAOYSA-N
    • DSSTox_CID_27131
    • DSSTox_RID_82138
    • DSSTox_GSID_47131
    • Delta-
    • Prenyl benzoate
    • MDL： MFCD00036570
    • Inchi： 1S/C12H5O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-7H
    • InChI Key： KMAHLANLTIQSTP-UHFFFAOYSA-N
    • SMILES： [C]/C(=[C]/[C]OC(C1C=CC=CC=1)=O)/[C] |^1:0,2,13,^4:3|
    • BRN： 2046710

Computed Properties

  • Exact Mass: 190.09900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.018
  • Boiling Point: 107°C/2.3mmHg
  • Flash Point: 125 ºC
  • Refractive Index: 1.5190-1.5210
  • PSA: 26.30000
  • LogP: 2.80960
  • FEMA: 4203 | PRENYL BENZOATE
  • Solubility: Not determined

Prenyl benzoate Security Information

  • Prompt：warning
  • Hazard Statement： H303-H316
  • Warning Statement： P312-P332+P313
  • Hazard Category Code： 50
  • Safety Instruction： 61
  • RTECS：EM9473900
  • Hazardous Material Identification： N

Prenyl benzoate Customs Data

  • HS CODE：2916310090
  • Customs Data：

    China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Prenyl benzoate Pricemore >>

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Prenyl benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5205-11-8)Prenyl benzoate
Order Number:A1205611
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):168.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5205-11-8)Prenyl benzoate
A1205611
Purity:99%
Quantity:25g
Price ($):168.0
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